Cas no 1072027-67-8 (6-(Difluoromethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1072027-67-8
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4679268
• Update Time: 2023-08-15

6-(Difluoromethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• KKCJEPUTQWNBCU-UHFFFAOYSA-N
• 6-(difluoromethyl)-2-hydroxypyridine-3-carboxylic acid
• 6-(Difluoromethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2NO3/c8-5(9)4-2-1-3(7(12)13)6(11)10-4/h1-2,5H,(H,10,11)(H,12,13)
• InChI Key： KKCJEPUTQWNBCU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• Topological Polar Surface Area: 66.4